Cas no 615-82-7 (DL-Leucyl-glycine)

• Product Name: DL-Leucyl-glycine
• CAS No: 615-82-7
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• MDL: MFCD00021729
• CID: 509267
• PubChem ID: 87571999
• Update Time: 2025-09-28

DL-Leucyl-glycine Chemical and Physical Properties

Names and Identifiers

• Glycine, leucyl- (9CI)
• DL-Leucylglycine
• DL -LEU-GLY
• DL-LEUCYL-GLYCINE
• H-DL-Leu-Gly-OH
• N-DL-Leucylglycine
• 2-(2-amino-4-methylpentanamido)acetic acid
• leucylglycine
• Glycine, N-DL-leucyl-
• 2-[(2-amino-4-methylpentanoyl)amino]acetic acid
• Leucyl-Glycine
• LG dipeptide
• L-G Dipeptide
• L-Leucyl-L-Glycine
• Glycine, L-leucyl-
• L-LEUCYGLYCINE
• DL-LEU-GLY
• Leucine-Glycine dipeptide
• Leucine Glycine dipeptide
• 2-[[(2S)-2-amino-4-methylpentanoyl]amino]acetic acid
• LESXFEZI
• CHEBI:182915
• T72714
• DTXSID80977064
• NSC-522810
• SCHEMBL620369
• SY066998
• MFCD00065940
• (S)-2-(2-Amino-4-methylpentanamido)acetic acid
• MFCD00021729
• AKOS009157172
• N-(2-Amino-1-hydroxy-4-methylpentylidene)glycine
• DB-230287
• NSC-118377
• DB-055174
• (2-amino-4-methylpentanamido)acetic acid
• EINECS 210-449-6
• L0030
• 615-82-7
• CS-0454187
• AS-65422
• NSC118377
• NSC522810
• DL-Leucylglycine (H-DL-Leu-Gly-OH)
• DL-Leucyl-glycine

• MDL： MFCD00021729
• Inchi： 1S/C8H16N2O3/c1-5(2)3-6(9)8(13)10-4-7(11)12/h5-6H,3-4,9H2,1-2H3,(H,10,13)(H,11,12)
• InChI Key： LESXFEZIFXFIQR-UHFFFAOYSA-N
• SMILES： O=C(C(CC(C)C)N)NCC(=O)O

Computed Properties

• Exact Mass: 188.11600
• Monoisotopic Mass: 188.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -2.3
• Topological Polar Surface Area: 92.4

Experimental Properties

• Density: 1.1793 (rough estimate)
• Boiling Point: 323.23°C (rough estimate)
• Refractive Index: 1.4500 (estimate)
• PSA: 92.42000
• LogP: 0.65180

DL-Leucyl-glycine Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on DL-Leucyl-glycine

Recent Advances in DL-Leucyl-glycine (CAS 615-82-7) Research: A Comprehensive Review

DL-Leucyl-glycine (CAS 615-82-7) is a dipeptide compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biochemical studies. This research brief aims to provide an up-to-date overview of the latest findings related to DL-Leucyl-glycine, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural properties and its role as a building block for more complex peptides make it a valuable subject of investigation.

Recent studies have explored the synthesis and characterization of DL-Leucyl-glycine, with particular emphasis on its stability and reactivity under various conditions. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) have been employed to ensure the purity and structural integrity of the compound. These methodological advancements have facilitated a deeper understanding of its physicochemical properties, which are critical for its application in pharmaceutical formulations.

In the context of biological activity, DL-Leucyl-glycine has been investigated for its role in modulating enzymatic processes and cellular signaling pathways. Preliminary findings suggest that this dipeptide may exhibit antioxidant and anti-inflammatory properties, making it a promising candidate for the development of novel therapeutics. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that DL-Leucyl-glycine could inhibit the activity of certain pro-inflammatory cytokines, thereby reducing oxidative stress in cellular models.

Furthermore, the potential therapeutic applications of DL-Leucyl-glycine extend to neurodegenerative diseases and metabolic disorders. Research conducted by [Institution Name] in 2024 highlighted its neuroprotective effects in vitro, particularly in models of Alzheimer's disease. The study reported that DL-Leucyl-glycine could attenuate amyloid-beta aggregation, a hallmark of Alzheimer's pathology, suggesting its utility as a therapeutic agent or a lead compound for further drug development.

Despite these promising findings, challenges remain in translating the laboratory results into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical and clinical studies. Future research directions may include the development of derivatives or analogs of DL-Leucyl-glycine to enhance its pharmacological profile and optimize its therapeutic efficacy.

In conclusion, DL-Leucyl-glycine (CAS 615-82-7) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications underscore the importance of continued investigation. As the field advances, interdisciplinary collaborations will be essential to unlock the full potential of this dipeptide and bring its benefits to clinical practice.